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Compound of Interest

Compound Name: 3-Fluorophenyl! acetate

Cat. No.: B1295240

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Fluorophenyl
Acetate

Abstract

This technical guide provides a comprehensive overview of 3-Fluorophenyl acetate (CAS No.
701-83-7), a versatile chemical intermediate with significant applications in pharmaceutical
development, agrochemical formulation, and organic synthesis.[1] This document details its
core physicochemical properties, synthesis methodologies, key applications, and essential
safety and handling protocols. Designed for researchers, scientists, and professionals in drug
development, this guide synthesizes technical data with practical insights to support advanced
research and development initiatives.

Introduction and Significance

3-Fluorophenyl acetate, also known as acetic acid 3-fluorophenyl ester, is an organofluorine
compound that has garnered considerable attention in the scientific community.[1] The
introduction of a fluorine atom onto the phenyl ring imparts unique electronic properties to the
molecule, enhancing reactivity and selectivity in various chemical transformations.[1] This
makes it an invaluable building block in medicinal chemistry for synthesizing complex,
biologically active molecules.[1] Its stability and relative ease of handling further cement its
utility in both laboratory and industrial settings.[1] Consequently, 3-Fluorophenyl acetate
serves as a crucial intermediate in the development of novel pharmaceuticals, agrochemicals,
and specialty materials, where its incorporation can lead to improved efficacy and desirable
pharmacokinetic profiles.[1]
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Physicochemical and Spectroscopic Profile

The distinct physical and chemical characteristics of 3-Fluorophenyl acetate are fundamental
to its application in synthesis and material science.

Chemical Structure

The molecular structure consists of an acetate group attached to a benzene ring substituted
with a fluorine atom at the meta (3-) position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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